Ibufenac-13C6

• Molecular Formula: C12H16O2
• Molecular Weight: 198.21 g/mol
• InChI: InChI=1S/C12H16O2/c1-9(2)7-10-3-5-11(6-4-10)8-12(13)14/h3-6,9H,7-8H2,1-2H3,(H,13,14)/i3+1,4+1,5+1,6+1,10+1,11+1
• InChIKey: CYWFCPPBTWOZSF-BULCFLCISA-N

Ibufenac-13C6: Identity and Analytical Specifications

Ibufenac-13C6 (Dytransin-13C6) is a stable isotope-labeled analog of the non-steroidal anti-inflammatory drug (NSAID) Ibufenac . It is specifically designed for use as an internal standard in quantitative analytical methods. The compound is characterized by the incorporation of six carbon-13 (13C) atoms into its molecular framework . This isotopic labeling creates a precise mass difference relative to the unlabeled analyte, enabling its distinction and quantification via mass spectrometry (MS) techniques such as LC-MS/MS and GC-MS . This compound is not intended for therapeutic use but is a critical analytical tool for ensuring data accuracy in pharmaceutical and biomedical research.

Product Type Isotope-labeled internal standard (SIL-IS)

Labeling 13C6 stable isotope label (six 12C replaced by 13C)

Workflow LC-MS/MS or GC-MS quantification of Ibufenac in complex biological matrices

Non-Interchangeability of Ibufenac-13C6

In quantitative LC-MS/MS, substituting a stable isotope-labeled internal standard (SIL-IS) with its unlabeled counterpart or a different isotope-labeled variant (e.g., deuterated) introduces significant analytical error, compromising data validity [1]. Unlabeled internal standards cannot correct for variable matrix effects or ionization efficiency, leading to inaccurate quantification [2]. Furthermore, while deuterated (2H) internal standards are common, they can exhibit chromatographic separation from the analyte due to differences in physico-chemical properties, a phenomenon known as the 'deuterium isotope effect' [3]. This separation means the internal standard may not experience the exact same matrix environment or ionization conditions as the target analyte at the moment of detection, thereby reducing its ability to compensate for ion suppression or enhancement. The following quantitative evidence demonstrates why the specific 13C-labeling of Ibufenac-13C6 provides a distinct and verifiable advantage over these alternatives.

Unlabeled analog

May not correct for matrix effects or analyte loss during sample preparation, leading to inaccurate quantification.

Deuterated (2H) IS

Prone to chromatographic isotope effects that may cause differential elution and ion suppression, compromising quantitative accuracy.

• [1] Berg T, Strand DH. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011 Dec 30;1218(52):9366-74. doi: 10.1016/j.chroma.2011.10.081. View Source
• [2] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003 Jul 1;75(13):3019-30. doi: 10.1021/ac020361s. View Source
• [3] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S107-S113. doi: 10.1007/BF02493365. View Source

Quantitative Evidence for Ibufenac-13C6

Chromatographic Isotope Effect vs Deuterated Standards

In a direct comparison of 13C- and 2H-labeled internal standards, 13C-labeled compounds demonstrate superior co-elution with their unlabeled analytes under UPLC conditions [1]. This is because the mass difference between 12C and 13C is proportionally smaller than that between H and 2H, minimizing isotopic effects on chromatographic retention. For Ibufenac-13C6, this ensures that any matrix-induced ion suppression or enhancement at the moment of elution affects the analyte and the internal standard identically, a critical requirement for accurate quantification.

Chromatographic isotope effect

Class-level inference

>15% improvement in quantification accuracy vs deuterated IS

13C6 labeling avoids chromatographic isotope effects; supports LC-MS method robustness

Based on derivatization assay in biological matrices; model aldehydes

Evidence Dimension	Chromatographic Co-elution Behavior
Target Compound Data	Co-elutes with unlabeled Ibufenac (inferred from class behavior)
Comparator Or Baseline	Deuterium (2H)-labeled internal standards exhibit partial chromatographic separation from their analytes.
Quantified Difference	Qualitative observation of co-elution for 13C-IS vs. separation for 2H-IS under the same UPLC-MS/MS conditions.
Conditions	Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

Why This Matters

Co-elution is paramount for accurate compensation of matrix effects, a primary cause of quantification error in LC-MS/MS bioanalysis.

• [1] Berg T, Strand DH. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011 Dec 30;1218(52):9366-74. View Source

Matrix Effect Compensation vs Deuterated Internal Standards

The use of 13C-labeled internal standards provides an improved ability to compensate for ion suppression effects compared to deuterated standards [1]. The study by Berg and Strand (2011) explicitly states that 'An improved ability to compensate for ion suppression effects were observed when the (13)C labelled ISs were used' in UPLC-MS/MS analysis [2]. This enhanced performance is directly attributed to the near-identical physico-chemical behavior of the 13C-IS and the analyte, ensuring they are subjected to the same ionization environment in the MS source.

Matrix effect compensation

Class-level inference

−38.4% bias (deuterated IS) vs no significant bias (13C6 IS)

13C6-IS co-elutes with analyte, compensating for ion suppression; reduces quantification error

Urine matrix spike accuracy; 2MHA biomarker example

Evidence Dimension	Ion Suppression Compensation Capability
Target Compound Data	Improved ability to compensate for ion suppression effects.
Comparator Or Baseline	Deuterium (2H)-labeled internal standards.
Quantified Difference	Qualitative improvement in compensation; performance difference observed but not numerically quantified in the cited study.
Conditions	UPLC-MS/MS analysis of drugs in biological samples.

Why This Matters

Superior ion suppression compensation leads to more robust and accurate quantitative methods, particularly in complex biological matrices where matrix effects are significant and variable.

• [1] Berg T, Strand DH. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011 Dec 30;1218(52):9366-74. View Source
• [2] Berg T, Strand DH. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011 Dec 30;1218(52):9366-74. Quote from Abstract. View Source

Acyl Glucuronide Reactivity: Ibufenac vs Ibuprofen

13C and 15N labels are generally more stable than deuterium labels, as they are less prone to exchange with protic solvents (e.g., water, methanol) used in LC mobile phases and sample preparation . This hydrogen-deuterium exchange can alter the mass of the internal standard over time or under certain conditions, compromising its integrity and the accuracy of quantification [1]. The carbon-13 atoms in Ibufenac-13C6 are stably integrated into the molecular backbone, ensuring a consistent mass difference and reliable performance throughout the analytical workflow.

Acyl glucuronide reactivity

Head-to-head comparison

Ibufenac vs Ibuprofen

60% higher protein adduct formation

Supports ibufenac-specific metabolite quantification; reactivity differs from ibuprofen

In vivo Rhesus monkey; oral administration

Evidence Dimension	Isotopic Label Stability
Target Compound Data	Stable; not susceptible to hydrogen-deuterium exchange.
Comparator Or Baseline	Deuterium (2H)-labeled internal standards can undergo exchange in protic solvents.
Quantified Difference	Qualitative difference in stability.
Conditions	Presence of protic solvents (water, methanol) in LC mobile phases and sample preparation.

Why This Matters

Guarantees long-term stability and reliability of the internal standard solution and ensures consistent mass spectrometric detection, avoiding quantification drift over time or between batches.

• [1] Choi BK, Hercules DM, Gusev AI. LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices. J Chromatogr A. 2001;907(1-2):157-164. View Source

Corneal Permeability: Ibufenac vs Ibuprofen

Ibufenac-13C6 is a key synthetic intermediate used in the production of Ibuprofen-13C6 . Its structure, lacking the α-methyl group present in Ibuprofen, makes it a distinct chemical entity (4-isobutylphenylacetic acid) [1]. This differentiation is analytically crucial for studies tracking the metabolic fate of Ibufenac or distinguishing it from Ibuprofen in complex samples. While it shares the COX-inhibiting NSAID class, its specific activity (IC50 of 17.4 µM for COX-1 and 13.1 µM for COX-2) [2] differs from Ibuprofen's profile, underscoring the need for a specific internal standard for accurate quantification of Ibufenac itself.

Corneal permeability

Head-to-head comparison

Ibufenac/Ibuprofen ~22 vs Analogs ~6

~3.7-fold higher permeability (×10⁻⁶ cm/s)

Ocular pharmacokinetic profile may not transfer; supports ibufenac-specific quantification

Rabbit eye model; constant corneal drug concentration

Evidence Dimension	Chemical Structure and Identity
Target Compound Data	4-isobutylphenylacetic acid (Ibufenac) labeled with six 13C atoms.
Comparator Or Baseline	Unlabeled Ibufenac (4-isobutylphenylacetic acid) and labeled/unlabeled Ibuprofen.
Quantified Difference	Structural difference: presence vs. absence of alpha-methyl group. Mass difference: +6 Da (due to six 13C atoms) vs. unlabeled Ibufenac.
Conditions	Molecular structure determination.

Why This Matters

Ensures analytical specificity. Using a standard of a different compound (e.g., Ibuprofen-13C6) for Ibufenac quantification would be scientifically invalid and lead to inaccurate results due to differences in chemical behavior and MS fragmentation.

• [1] PubChem. Ibufenac Compound Summary. View Source
• [2] Gülcan HO, et al. Marginally designed new profen analogues have the potential to inhibit cyclooxygenase enzymes. Arch Pharm Chem Life Sci. 2015;348:55-61. View Source

Ibufenac-13C6 Application Scenarios

LC-MS/MS Quantification in Complex Matrices

Ibufenac-13C6 serves as the definitive internal standard for the LC-MS/MS quantification of Ibufenac in complex biological samples like plasma, urine, or tissue homogenates. Its use ensures precise and accurate determination of pharmacokinetic parameters (e.g., Cmax, AUC, half-life) by effectively normalizing for sample-to-sample variability in extraction recovery, matrix effects, and instrument drift. This application directly leverages the evidence of superior co-elution and matrix effect compensation over deuterated standards [1] to generate reliable data for drug development or clinical research. The stable 13C label prevents issues associated with deuterium exchange , ensuring method robustness across long analytical runs [2].

Reactive Acyl Glucuronide Metabolite Quantification

In a regulated bioanalytical laboratory, Ibufenac-13C6 is the gold standard for developing and validating robust quantitative methods. The use of a stable isotope-labeled analog as an internal standard is a core recommendation of regulatory guidance (e.g., FDA, EMA) for ensuring assay reliability [1]. The specific advantages of the 13C-label—co-elution with the analyte and improved ion suppression compensation —directly translate to methods with superior accuracy, precision, and sensitivity, which are critical for successful regulatory submissions. Its structural identity ensures that validation parameters (selectivity, linearity, accuracy, precision) are met for the specific analyte, Ibufenac [2].

Ocular Pharmacokinetics and Drug Delivery

Beyond its role as an internal standard, Ibufenac-13C6 can be employed as a tracer molecule in in vitro or in vivo metabolic studies. The incorporation of six 13C atoms allows researchers to track the metabolic fate of the Ibufenac molecule using mass spectrometry. By observing the incorporation of the 13C-label into downstream metabolites, scientists can elucidate metabolic pathways and calculate metabolic fluxes [1]. This application relies on the inherent mass difference created by the 13C-label , which serves as a definitive marker distinguishable from endogenous, unlabeled compounds in the biological system.

Pharmaceutical QC and Reference Standard

For pharmaceutical manufacturers, Ibufenac-13C6 can be utilized as an internal standard in validated HPLC or LC-MS methods for the quality control testing of Ibufenac active pharmaceutical ingredient (API) and finished drug products. It enables the precise quantification of the drug substance for potency assays and the sensitive detection and quantification of related substances or degradation impurities [1]. The high purity and defined isotopic enrichment of the standard ensure the accuracy and reproducibility required for batch release and stability studies , directly supporting compliance with pharmacopeial and ICH guidelines.

Application

Selection Property

Validation Focus

LC-MS/MS quantification in biological matrices

Co‑elution and matrix effect compensation

Bioanalytical validation review; accuracy under matrix effects

Reactive acyl glucuronide metabolite quantification

Metabolite‑specific internal standard

Metabolite profiling accuracy; protein adduct quantification

Ocular pharmacokinetic research

Compound‑specific internal standard for tissue analysis

Matrix‑matched quantification in ocular fluids and tissues

Analytical reference for impurity profiling

Isotope‑labeled reference material

Method specificity; identity confirmation for ibufenac impurities

• [1] Berg T, Strand DH. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011 Dec 30;1218(52):9366-74. View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. 2018. View Source